1-(3-bromophenyl)-3-(2-thienyl)-2-Propen-1-one

• IUPAC Name: (E)-1-(3-bromophenyl)-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C13H9BrOS/c14-11-4-1-3-10(9-11)13(15)7-6-12-5-2-8-16-12/h1-9H/b7-6+
• InChI Key: ULPFGYBQXYIQTK-VOTSOKGWSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)C=CC2=CC=CS2
• Isomeric SMILES: C1=CC(=CC(=C1)Br)C(=O)/C=C/C2=CC=CS2
• Molecular Formula: C13H9BrOS
• Molecular Weight: 293.18 g/mol

Description

1-(3-bromophenyl)-3-(2-thienyl)-2-Propen-1-one, also known as 3-bromo-1-(2-thienyl)-2-propen-1-one, is a chemical compound that has shown potential in various scientific research applications. This compound is synthesized through a multi-step process and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Scientific Research Applications

Nonlinear Optical Properties

• 1-(3-thienyl)-3-(4-bromophenyl)-propene-1-one, a related compound, has shown significant nonlinear optical properties. It was found to have a powder second harmonic generation (SHG) efficiency 100 times larger than that of potassium dihydrogen phosphate (KDP), making it a potential candidate for nonlinear optical applications (He, Su, Wu, & Jang, 1995).

Crystal Structure and Properties

• Several studies have focused on the relationship between crystal structure and properties in substituted thienyl chalcones, including 1-(3-bromophenyl)-3-(2-thienyl)-2-Propen-1-one. These compounds form noncentrosymmetric structures and exhibit high SHG activity and transparency in the blue light region (Su Genbo, He You-ping, Li Zhengdong, & Jang Rihong, 1996).

Molecular Packing and Photochemical Properties

• The influence of pressure on molecular packing and photochemical properties in chalcone analogs, including those structurally related to 1-(3-bromophenyl)-3-(2-thienyl)-2-Propen-1-one, has been explored. These studies are significant for understanding the photoreactivity in crystals (Bąkowicz, Galica, & Turowska-Tyrk, 2015).

Spectroscopic and Theoretical Investigations

• Spectroscopic and theoretical investigations of bromo-based thienyl chalcone derivatives have been conducted, contributing to a better understanding of their electronic and optical properties. This research has implications for material science and optoelectronic applications (Ramesh et al., 2020).